![molecular formula C15H22N2O2 B7511698 N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide](/img/structure/B7511698.png)
N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide, also known as CX614, is a research chemical that has gained significant attention in the scientific community due to its potential cognitive-enhancing properties. This compound is a derivative of aniracetam, a popular nootropic drug, and has been shown to improve memory and learning in animal models.
Mechanism of Action
The exact mechanism of action of N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide is not fully understood, but it is believed to enhance the activity of AMPA receptors, which are involved in synaptic plasticity and learning. This increased activity may result in improved memory and learning abilities.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including increased release of neurotransmitters such as glutamate and acetylcholine, increased blood flow to the brain, and increased glucose uptake. These effects may contribute to its cognitive-enhancing properties.
Advantages and Limitations for Lab Experiments
One advantage of N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide is its ability to enhance long-term potentiation, which is a widely used model for studying learning and memory. However, its effects on other cognitive functions and its safety profile in humans are still largely unknown. Additionally, this compound is a research chemical and is not approved for human use, which may limit its applicability in certain studies.
Future Directions
There are several potential future directions for N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide research. One area of interest is its potential as a treatment for cognitive impairment in conditions such as Alzheimer's disease. Additionally, further studies are needed to determine its safety profile in humans and its effects on other cognitive functions. Finally, more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide can be synthesized through a multistep process involving the reaction of cyclohexylmethylamine, dimethylamine, and 2-pyridinecarboxylic acid. The final product is obtained through purification and crystallization.
Scientific Research Applications
N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide has been extensively studied in animal models for its potential as a cognitive enhancer. In one study, rats treated with this compound showed improved memory retention and learning abilities compared to control groups. Another study found that this compound could enhance long-term potentiation, a cellular mechanism thought to underlie learning and memory.
properties
IUPAC Name |
N-(cyclohexylmethyl)-N,1-dimethyl-2-oxopyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2/c1-16-9-8-13(10-14(16)18)15(19)17(2)11-12-6-4-3-5-7-12/h8-10,12H,3-7,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQERPLZOOBMCHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=CC1=O)C(=O)N(C)CC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.